Cas no 1339377-60-4 (5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid)
5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid
- 5-(Tetrahydro-2H-pyran-4-yl)oxazole-4-carboxylic acid
- 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid
-
- Inchi: 1S/C9H11NO4/c11-9(12)7-8(14-5-10-7)6-1-3-13-4-2-6/h5-6H,1-4H2,(H,11,12)
- InChI Key: ZOMHIPKCJDYIQY-UHFFFAOYSA-N
- SMILES: O1CCC(C2=C(C(=O)O)N=CO2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 0.6
- Topological Polar Surface Area: 72.6
5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O261951-100mg |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | O261951-500mg |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 500mg |
$ 525.00 | 2022-06-03 | ||
| TRC | O261951-1g |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 1g |
$ 815.00 | 2022-06-03 | ||
| Enamine | EN300-1087026-0.05g |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 95.0% | 0.05g |
$135.0 | 2025-02-21 | |
| Enamine | EN300-1087026-0.1g |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 95.0% | 0.1g |
$202.0 | 2025-02-21 | |
| Enamine | EN300-1087026-0.25g |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 95.0% | 0.25g |
$289.0 | 2025-02-21 | |
| Enamine | EN300-1087026-0.5g |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 95.0% | 0.5g |
$480.0 | 2025-02-21 | |
| Enamine | EN300-1087026-1.0g |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 95.0% | 1.0g |
$614.0 | 2025-02-21 | |
| Enamine | EN300-1087026-2.5g |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 95.0% | 2.5g |
$1202.0 | 2025-02-21 | |
| Enamine | EN300-1087026-5.0g |
5-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid |
1339377-60-4 | 95.0% | 5.0g |
$1779.0 | 2025-02-21 |
5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid
Introduction to 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1339377-60-4)
5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1339377-60-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of an oxan-4-yl substituent, which is a tetrahydropyran ring, introduces unique structural and functional properties that make this molecule of considerable interest for synthetic and biological applications.
The structural framework of 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid combines the electron-deficient nature of the oxazole ring with the relatively electron-rich tetrahydropyran moiety. This structural feature can influence its reactivity, solubility, and interaction with biological targets. The carboxylic acid group at the 4-position of the oxazole ring further enhances its potential as a pharmacophore, allowing for various chemical modifications such as esterification or amidation to tailor its pharmacological properties.
In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of an oxan-4-yl group into the oxazole core may modulate these activities by altering electronic distribution and steric hindrance around the heterocyclic system. This modification can potentially enhance binding affinity to biological targets or improve metabolic stability.
One of the most compelling aspects of 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid is its utility as a building block in drug discovery. The carboxylic acid functionality provides a versatile handle for further derivatization, enabling chemists to explore novel analogs with optimized pharmacokinetic profiles. Additionally, the oxazole ring itself is a well-documented scaffold in medicinal chemistry, with numerous examples demonstrating its efficacy in treating various diseases.
Recent studies have highlighted the potential of oxazole derivatives in addressing neurological disorders. For instance, certain oxazole-based compounds have shown promise in preclinical models as inhibitors of acetylcholinesterase, a key enzyme involved in Alzheimer's disease pathogenesis. The structural motif of 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid shares similarities with these bioactive molecules, suggesting that it may also possess neuroprotective properties. Further investigation into its biological activity could uncover new therapeutic strategies for neurodegenerative conditions.
The synthesis of 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid presents an interesting challenge for organic chemists. The construction of the oxazole ring typically involves cyclization reactions between β-ketoesters or β-diketones with aldehydes or ketones under acidic or basic conditions. The introduction of the oxan-4-yl substituent requires additional synthetic steps, such as nucleophilic substitution or ring-forming reactions involving tetrahydropyran precursors. Advances in catalytic methods and green chemistry principles have made it possible to synthesize this compound more efficiently while minimizing environmental impact.
The pharmacological evaluation of 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid has only begun to scratch the surface of its potential applications. In vitro assays have demonstrated its interaction with various enzymes and receptors, suggesting multiple possible modes of action. For example, preliminary data indicate that this compound may inhibit certain proteases involved in inflammation or cell proliferation. These findings warrant further exploration through high-throughput screening and structure-based drug design approaches.
One particularly exciting aspect is the potential use of 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid in combination therapies. By leveraging its structural versatility, it can be coupled with other bioactive molecules to create synergistic effects that enhance therapeutic outcomes. Such combinatorial approaches are increasingly recognized as key strategies in modern drug development, particularly for tackling multidrug-resistant pathogens or complex diseases like cancer.
The future prospects for 5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid are bright given its unique structural features and promising biological activities. Continued research into its pharmacology will likely uncover new applications in human health and disease management. As synthetic methodologies evolve and computational tools become more sophisticated, the accessibility of this compound for further exploration will increase exponentially.
1339377-60-4 (5-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)